4-hydroxy-N-(2,2,2-trifluoroethyl)benzamide
Overview
Description
4-Hydroxy-N-(2,2,2-trifluoroethyl)benzamide is a white crystalline powder. It belongs to the family of N-alkanol-substituted hydroxybenzamides. The IUPAC name for this compound is 4-hydroxy-N-(2,2,2-trifluoroethyl)benzamide . The molecular weight of this compound is 219.16 g/mol .
Molecular Structure Analysis
The InChI code for 4-hydroxy-N-(2,2,2-trifluoroethyl)benzamide is1S/C9H8F3NO2/c10-9(11,12)5-13-8(15)6-1-3-7(14)4-2-6/h1-4,14H,5H2,(H,13,15) . This code provides a specific string of characters that represent the molecular structure of the compound. Physical And Chemical Properties Analysis
4-Hydroxy-N-(2,2,2-trifluoroethyl)benzamide is a powder . It is stored at room temperature .Scientific Research Applications
Antiarrhythmic Activity
4-Hydroxy-N-(2,2,2-trifluoroethyl)benzamide derivatives have been synthesized and evaluated for antiarrhythmic activity. The potent compounds in this category derive from 2,5-bis(2,2,2-trifluoroethoxy)benzamide, with significant variations in the heterocyclic ring impacting the antiarrhythmic activity. Such compounds have been found potent in oral antiarrhythmic activity in mice, influencing further clinical trials for antiarrhythmic drugs (Banitt et al., 1975).
Synthesis and Structural Studies
The chemical synthesis of 4-hydroxy-N-(2,2,2-trifluoroethyl)benzamide derivatives has been a focus of research. Improved processes for synthesizing similar benzamide compounds have been developed, highlighting the influence of reaction conditions on product yield and the role of catalysts in synthesis efficiency (H. Dian, 2010). Additionally, the crystal structure and molecular interaction analyses of these compounds have been explored, providing insights into their molecular properties and potential applications (Ibnouf et al., 2021).
Biological Activity in Health Conditions
The biological activity of 4-hydroxy-N-(2,2,2-trifluoroethyl)benzamide derivatives has been investigated in various health-related contexts. For instance, specific derivatives have shown potential in ameliorating heart failure symptoms, suggesting their utility in cardiovascular disease management (Figueroa‐Valverde et al., 2022). Moreover, some benzamide derivatives have been identified as selective inhibitors for specific enzymes, presenting potential therapeutic implications for conditions like Alzheimer's disease (Hsueh-Yun Lee et al., 2018).
properties
IUPAC Name |
4-hydroxy-N-(2,2,2-trifluoroethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO2/c10-9(11,12)5-13-8(15)6-1-3-7(14)4-2-6/h1-4,14H,5H2,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZEGPNCTRXXCPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NCC(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-hydroxy-N-(2,2,2-trifluoroethyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzoic acid](/img/structure/B1414597.png)
![[1-(1-Methylcyclopropanecarbonyl)piperidin-4-yl]methanol](/img/structure/B1414613.png)
